Cas no 76897-73-9 (Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl-)

Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl- structure
76897-73-9 structure
Product Name:Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl-
CAS No:76897-73-9
MF:C26H36N2O2
MW:408.576247215271
CID:537072
PubChem ID:71403410
Update Time:2025-04-19

Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl-
    • 4-[ethyl-[6-(N-ethyl-4-formyl-3-methylanilino)hexyl]amino]-2-methylbenzaldehyde
    • 4,4'-[Hexane-1,6-diylbis(ethylazanediyl)]bis(2-methylbenzaldehyde)
    • DTXSID20824321
    • 76897-73-9
    • Inchi: 1S/C26H36N2O2/c1-5-27(25-13-11-23(19-29)21(3)17-25)15-9-7-8-10-16-28(6-2)26-14-12-24(20-30)22(4)18-26/h11-14,17-20H,5-10,15-16H2,1-4H3
    • InChI Key: QNRZLNPEOTXWMK-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1C)N(CC)CCCCCCN(C1C=CC(C=O)=C(C)C=1)CC

Computed Properties

  • Exact Mass: 408.277678395g/mol
  • Monoisotopic Mass: 408.277678395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 40.6Ų
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